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Compound of Interest

Compound Name: E5090

Cat. No.: B1671020

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Calcium Chloride (E509) in a laboratory setting. The information
herein is intended to supplement, not replace, your institution's established safety protocols
and the specific Safety Data Sheet (SDS) for the product you are using.

Hazard Identification and Personal Protective
Equipment (PPE)

Calcium Chloride is a hygroscopic substance that can cause significant irritation to the eyes,
skin, and respiratory tract. When dissolved in water, it releases heat in an exothermic reaction,
which can cause thermal burns if not handled properly.

Recommended Personal Protective Equipment (PPE) for Handling Calcium Chloride:
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Protection Type Equipment Specification and Use Notes

Wear dust-resistant, chemical
safety goggles to protect
against dust particles and
splashes.[1][2] A face shield

may be required for operations

Eye Protection Safety Goggles

with a high risk of splashing.

Use suitable protective gloves,
Hand Protection Gloves such as nitrile or rubber, to

prevent skin contact.[1][2][3]

For operations that generate
dust, a NIOSH-approved N95
) ) ] ) or P95 half-mask particulate
Respiratory Protection Particulate Respirator ) ]
respirator is recommended to
prevent respiratory tract

irritation.[1][2]

Wear a lab coat or other
appropriate protective clothing
to prevent skin contact.[1][4]
Body Protection Lab Coat/Protective Clothing For prolonged exposure or
handling of large quantities, full
protective clothing may be

necessary.[1]

Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of Calcium
Chloride and ensuring a safe laboratory environment.

Handling Procedures:
¢ Avoid generating dust during handling.[1]

o Use in a well-ventilated area. Local exhaust ventilation is recommended for procedures that
may generate airborne particles.[1][4]
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» When dissolving in water, always add Calcium Chloride to cool water slowly to control the
exothermic reaction and prevent spattering.[4]

» Wash hands thoroughly with soap and water after handling and before breaks.[1]

o Ensure that an eyewash station and emergency shower are readily accessible in the work
area.[1][4]

Storage Procedures:
o Store in a cool, dry, well-ventilated area.[1][5]

o Keep containers tightly closed to prevent the absorption of moisture from the air
(hygroscopic nature).[1][5][6]

o Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]
[3] Contact with some metals may evolve flammable hydrogen gas.[3]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency involving Calcium
Chloride.

First Aid Measures:
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Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower

Eye Contact i i ) i .
eyelids. Seek immediate medical attention.[1][4]

[5]

Remove contaminated clothing and wash the
) affected skin area thoroughly with soap and
Skin Contact o . .
water. If irritation persists, seek medical

attention.[1][4][5]

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

Inhalation o ) ] )
respiration and seek immediate medical
attention.[1][4]

Do NOT induce vomiting. If the person is
) conscious, have them drink two to four glasses
Ingestion

of water or milk. Seek immediate medical
attention.[4][5]

Spill Response:

In the event of a Calcium Chloride spill, follow these steps to ensure safe cleanup:
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Preparation

Evacuate non-essential personnel

'

Wear appropriate PPE
(goggles, gloves, respirator)

'

Ensure adequate ventilation

Cleanup

Contain the spill

'

Slightly moisten with water to minimize dust (optional)

'

Carefully sweep or vacuum
solid material

'

Collect in a suitable, labeled container

'

Rinse the spill area with water

Disposal

Dispose of waste according to
local regulations

Click to download full resolution via product page

Calcium Chloride Spill Cleanup Workflow.
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Disposal Plan

Calcium Chloride waste should be managed in accordance with local, state, and federal
regulations.

¢ Solid Waste: In many areas, solid Calcium Chloride can be disposed of in the regular trash,
provided it is in a sealed container.[7] However, some jurisdictions may classify it as "special
waste" requiring disposal at a designated hazardous waste facility.[7] Always confirm local
regulations.

 Liquid Waste: Aqueous solutions of Calcium Chloride can often be disposed of down the
drain with copious amounts of water to dilute the solution.[7] Again, it is imperative to check
with your local water and sewerage authority before doing so.[7]

» Do not dispose of Calcium Chloride in a way that allows it to enter drains, water courses, or
the soil.[2][3]

Quantitative Data

The following table summarizes key quantitative data for Calcium Chloride.

Parameter Value Reference
Oral LD50 (Rat) 1000 mg/kg [4]
Oral LD50 (Mouse) 1940 mg/kg [4]
Dermal LD50 (Rabbit) > 5000 mg/kg [8]

Occupational Exposure Limit

(Canada) 5 mg/m3 (TWA) [8]

8 - 10 (100 g/L aqueous

H 9
P solution at 20°C) Ll

Boiling Point > 1600°C [10]

Melting Point 772°C [10]
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This information is intended to build trust and provide value beyond the product itself, making
this a preferred source for laboratory safety and chemical handling information. Always
prioritize safety and consult the specific SDS for the Calcium Chloride product you are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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